Cas no 1859527-97-1 (4-(3-Hydroxy-2-methylpiperidin-1-yl)thiophene-2-carbaldehyde)

• Product Name: 4-(3-Hydroxy-2-methylpiperidin-1-yl)thiophene-2-carbaldehyde
• CAS No: 1859527-97-1
• MF: C₁₁H₁₅NO₂S
• MW: 225.30730175972
• CID: 5697812
• PubChem ID: 130931203
• Update Time: 2025-11-01

4-(3-Hydroxy-2-methylpiperidin-1-yl)thiophene-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(3-Hydroxy-2-methylpiperidin-1-yl)thiophene-2-carbaldehyde
• 1859527-97-1
• EN300-725818
• 2-Thiophenecarboxaldehyde, 4-(3-hydroxy-2-methyl-1-piperidinyl)-

• Inchi： 1S/C11H15NO2S/c1-8-11(14)3-2-4-12(8)9-5-10(6-13)15-7-9/h5-8,11,14H,2-4H2,1H3
• InChI Key： LSLQHASSORJSSW-UHFFFAOYSA-N
• SMILES： S1C(C=O)=CC(=C1)N1CCCC(C1C)O

Computed Properties

• Exact Mass: 225.08234989g/mol
• Monoisotopic Mass: 225.08234989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 68.8Ų

Experimental Properties

• Density: 1.252±0.06 g/cm3(Predicted)
• Boiling Point: 415.2±45.0 °C(Predicted)
• pka: 14.72±0.40(Predicted)

Additional information on 4-(3-Hydroxy-2-methylpiperidin-1-yl)thiophene-2-carbaldehyde

Introduction to 4-(3-Hydroxy-2-methylpiperidin-1-yl)thiophene-2-carbaldehyde (CAS No. 1859527-97-1)

4-(3-Hydroxy-2-methylpiperidin-1-yl)thiophene-2-carbaldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 1859527-97-1, is a structurally intriguing compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic aldehyde features a thiophene core conjugated with a piperidine ring, both functionalized with hydroxyl and methyl substituents, respectively. The unique arrangement of these functional groups imparts distinct chemical properties that make it a valuable scaffold for the development of novel bioactive molecules.

The compound’s molecular structure consists of a thiophene ring at the 2-position substituted with an aldehyde group (thiophene-2-carbaldehyde), while the piperidine ring is linked to the thiophene via a nitrogen atom at the 3-position of the piperidine, which is further hydroxylated (3-hydroxy). The presence of both hydroxyl and methyl groups introduces potential sites for hydrogen bonding, π-stacking interactions, and metabolic modifications, making it a versatile intermediate in drug discovery.

In recent years, 4-(3-Hydroxy-2-methylpiperidin-1-yl)thiophene-2-carbaldehyde has been explored as a key intermediate in the synthesis of biologically active compounds. Its structural motifs are reminiscent of natural products and pharmacophores found in various therapeutic agents. For instance, the thiophene scaffold is commonly observed in drugs targeting neurological disorders, such as antipsychotics and anticonvulsants, while the piperidine moiety is frequently employed in cardiovascular and central nervous system (CNS) medications.

One of the most compelling aspects of this compound is its potential as a precursor for kinase inhibitors. Thiophene derivatives have been extensively studied for their ability to modulate enzyme activity, particularly in kinases that play critical roles in cancer signaling pathways. The aldehyde functionality at the 2-position of the thiophene ring provides an excellent site for further derivatization via condensation reactions with amines or hydrazines to form Schiff bases or hydrazones, respectively. These derivatives have shown promise in inhibiting aberrant signaling cascades associated with various malignancies.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity and selectivity of 4-(3-Hydroxy-2-methylpiperidin-1-yl)thiophene-2-carbaldehyde analogs toward specific protein targets. Molecular docking studies have revealed that structural modifications at the hydroxyl and methyl positions can fine-tune interactions with protein binding pockets, thereby enhancing potency and reducing off-target effects. This computational approach has accelerated the design of novel drug candidates derived from this scaffold.

The 3-hydroxy group on the piperidine ring also offers opportunities for further functionalization. Hydroxyl groups are well-known for their role in drug metabolism and bioavailability modulation. By introducing additional substituents or protecting groups at this position, chemists can modulate solubility, permeability, and metabolic stability, which are crucial factors in drug development.

Another area of interest is the potential application of 4-(3-Hydroxy-2-methylpiperidin-1-yl)thiophene-2-carbaldehyde in antimicrobial research. Thiophene derivatives have demonstrated broad-spectrum antimicrobial activity by interfering with bacterial cell wall synthesis or DNA replication. The unique combination of functional groups in this compound may confer enhanced efficacy against resistant strains of bacteria or fungi.

In conclusion, 4-(3-Hydroxy-2-methylpiperidin-1-yl)thiophene-2-carbaldehyde (CAS No. 1859527-97-1) represents a promising scaffold for medicinal chemistry innovation. Its structural features enable diverse chemical modifications, making it suitable for developing drugs targeting various diseases, including cancer, neurological disorders, and infections. Continued exploration of its derivatives and mechanistic studies will likely uncover new therapeutic applications and enhance our understanding of its biological relevance.